Cas no 36127-41-0 (16-Desoxy-buxidienin C)

16-Desoxy-buxidienin C structure
16-Desoxy-buxidienin C structure
Product name:16-Desoxy-buxidienin C
CAS No:36127-41-0
MF:C27H46N2O
MW:414.666947841644
CID:2043123

16-Desoxy-buxidienin C Chemical and Physical Properties

Names and Identifiers

    • 16-Desoxy-buxidienin C
    • Inchi: InChI=1S/C27H46N2O/c1-18(29(6)7)21-13-15-27(4)23-10-9-22-19(16-20(23)12-14-26(21,27)3)8-11-24(28-5)25(22,2)17-30/h12,16,18,21-24,28,30H,8-11,13-15,17H2,1-7H3
    • InChI Key: FQININAMWQASHE-UHFFFAOYSA-N
    • SMILES: CNC1CCC2=CC3=CCC4(C)C(CCC4(C)C3CCC2C1(C)CO)C(C)N(C)C |t:5,7|

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 30
  • XLogP3: 6.109

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